molecular formula C7H5BrF3NS B8514555 Pyridine, 5-bromo-2-(methylthio)-3-(trifluoromethyl)- CAS No. 211122-42-8

Pyridine, 5-bromo-2-(methylthio)-3-(trifluoromethyl)-

Cat. No.: B8514555
CAS No.: 211122-42-8
M. Wt: 272.09 g/mol
InChI Key: DXZZMGYBPCQTCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 5-bromo-2-(methylthio)-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H5BrF3NS and its molecular weight is 272.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

211122-42-8

Molecular Formula

C7H5BrF3NS

Molecular Weight

272.09 g/mol

IUPAC Name

5-bromo-2-methylsulfanyl-3-(trifluoromethyl)pyridine

InChI

InChI=1S/C7H5BrF3NS/c1-13-6-5(7(9,10)11)2-4(8)3-12-6/h2-3H,1H3

InChI Key

DXZZMGYBPCQTCM-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(C=C(C=N1)Br)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Example 6 (3.0 g, 0.012 mol) was dissolved with stirring in dimethyl sulphoxide (30 mL) and sodium methanethiolate (1.2 g, 0.017 mol) was added. The mixture was stirred at room temperature overnight, poured into ice-water, and extracted with hexane (2×50 mL). The organic extracts were combined, washed with water and brine, and dried over anhydrous sodium sulphate. Evaporation of the solvent under reduced pressure and purification of the residue by chromatography over silica (10% ethyl acetate:hexane) gave 2-methylthio-3-trifluoromethyl-5-bromopyridine (2.2 g) as a clear oil.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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